![molecular formula C14H12F5NO3 B4769730 8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B4769730.png)
8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane
Overview
Description
8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane, also known as PFBD, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. PFBD is a spirocyclic compound that contains a pentafluorobenzoyl group and a dioxa-8-azaspiro[4.5]decane ring system.
Mechanism of Action
The mechanism of action of 8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane is not fully understood. However, studies have suggested that this compound may interact with proteins and enzymes through hydrogen bonding, electrostatic interactions, and hydrophobic interactions. This compound has also been shown to have a high binding affinity for metal ions, which may contribute to its potential use as a fluorescent probe.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. Studies have suggested that this compound may have antioxidant properties and may be able to protect against oxidative stress. This compound has also been shown to have anti-inflammatory properties and may be able to reduce inflammation in various tissues. Additionally, this compound has been shown to have potential neuroprotective effects and may be able to protect against neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane is its unique structure, which makes it a useful tool for studying various biological processes. This compound is also relatively easy to synthesize and purify, which makes it readily available for laboratory experiments. However, one of the limitations of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are many potential future directions for research on 8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane. One area of research could focus on developing new synthetic methods for this compound that are more efficient and environmentally friendly. Another area of research could focus on exploring the potential use of this compound as a therapeutic agent for various diseases. Additionally, further studies could be conducted to better understand the mechanism of action of this compound and its potential interactions with proteins and enzymes.
Scientific Research Applications
8-(pentafluorobenzoyl)-1,4-dioxa-8-azaspiro[4.5]decane has been used in various scientific research applications, including as a fluorescent probe for detecting metal ions, as a chiral selector for enantiomeric separation, and as a ligand for catalysis. This compound has also been studied for its potential use in drug delivery systems and as a potential therapeutic agent for various diseases.
Properties
IUPAC Name |
1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(2,3,4,5,6-pentafluorophenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12F5NO3/c15-8-7(9(16)11(18)12(19)10(8)17)13(21)20-3-1-14(2-4-20)22-5-6-23-14/h1-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NUGYYKFKEHXLAL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC12OCCO2)C(=O)C3=C(C(=C(C(=C3F)F)F)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12F5NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
337.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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